N-[(4-methoxyphenyl)methyl]-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C24H25N3O5/c1-31-18-8-6-17(7-9-18)14-25-24(30)23(29)20-15-27(21-5-3-2-4-19(20)21)16-22(28)26-10-12-32-13-11-26/h2-9,15H,10-14,16H2,1H3,(H,25,30)
• InChI Key: IAEYEPJUUGCHTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol
• CAS No.: 872856-88-7

Description

The compound is an indole derivative. Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. They are of wide interest due to their diverse biological and clinical applications.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

N-[(4-methoxyphenyl)methyl]-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide and its derivatives have been the subject of various synthetic and structural studies. For instance, Yuefei Bai et al. (2011) focused on the synthesis and crystallographic analysis of similar compounds, providing insight into their molecular structures and bond lengths, crucial for understanding their properties and potential applications in scientific research (Bai et al., 2011).

Corrosion Inhibition

The compound and its derivatives have demonstrated significant potential as corrosion inhibitors. A. Nasser and M. A. Sathiq (2017) explored the efficacy of similar Mannich bases in mitigating mild steel corrosion in acidic environments, highlighting their capacity to protect against material degradation (Nasser & Sathiq, 2017).

Drug Development and Biological Interactions

The compound's derivatives have been investigated for their biological interactions and potential in drug development. A study by J. Inagaki et al. (2022) identified a derivative that could potentially target matrix metalloproteases in osteoarthritis, indicating its relevance in therapeutic development (Inagaki et al., 2022). Similarly, compounds with structural similarities have been synthesized and evaluated for their interactions with biomolecules like DNA and BSA, providing foundational knowledge for pharmaceutical applications (Raj, 2020).

Crystallography and Molecular Structure

The compound and its analogs have been subjects of crystallographic studies, crucial for understanding their molecular geometry and potential interactions in various scientific applications. For example, the work by Aleksei N. Galushchinskiy et al. (2017) shed light on the crystal structures of related compounds, contributing to the comprehensive understanding of their molecular characteristics (Galushchinskiy et al., 2017).